Cas no 1806849-99-9 (4-Cyano-2-(difluoromethyl)-3-nitropyridine-6-sulfonyl chloride)

• Product Name: 4-Cyano-2-(difluoromethyl)-3-nitropyridine-6-sulfonyl chloride
• CAS No: 1806849-99-9
• MF: C₇H₂ClF₂N₃O₄S
• MW: 297.623285770416
• CID: 4880321
• Update Time: 2025-10-29

4-Cyano-2-(difluoromethyl)-3-nitropyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-(difluoromethyl)-3-nitropyridine-6-sulfonyl chloride

• Inchi： 1S/C7H2ClF2N3O4S/c8-18(16,17)4-1-3(2-11)6(13(14)15)5(12-4)7(9)10/h1,7H
• InChI Key： ZOYZCHKRHSGEBJ-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(C#N)=C(C(C(F)F)=N1)[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 479
• XLogP3: 1.4
• Topological Polar Surface Area: 125

Additional information on 4-Cyano-2-(difluoromethyl)-3-nitropyridine-6-sulfonyl chloride

4-Cyano-2-(difluoromethyl)-3-nitropyridine-6-sulfonyl Chloride: A Comprehensive Overview

The compound 4-Cyano-2-(difluoromethyl)-3-nitropyridine-6-sulfonyl Chloride (CAS No. 1806849-99-9) is a highly specialized organic chemical with a complex structure that combines multiple functional groups. This compound has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science due to its unique properties and potential applications. Recent studies have highlighted its role in the development of advanced materials and pharmaceutical agents, making it a subject of interest for researchers worldwide.

The molecular structure of 4-Cyano-2-(difluoromethyl)-3-nitropyridine-6-sulfonyl Chloride is characterized by a pyridine ring substituted with a cyano group at position 4, a difluoromethyl group at position 2, a nitro group at position 3, and a sulfonyl chloride group at position 6. These substituents confer the molecule with distinct electronic and steric properties, which are critical for its reactivity and functionality. The sulfonyl chloride group, in particular, is known for its electrophilic nature, making it a valuable component in various coupling reactions.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its stability and reactivity under different conditions. Studies published in reputable journals such as *Journal of Organic Chemistry* and *Chemical Communications* have demonstrated that 4-Cyano-2-(difluoromethyl)-3-nitropyridine-6-sulfonyl Chloride exhibits excellent thermal stability and high reactivity in nucleophilic substitution reactions. These properties make it an ideal candidate for use in the synthesis of bioactive molecules and advanced polymers.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its ability to act as an electrophilic agent in coupling reactions has been leveraged in the development of novel drug candidates. For instance, researchers at the University of California have utilized this compound to synthesize potential inhibitors for kinase enzymes, which are implicated in various diseases such as cancer and inflammatory disorders.

Moreover, the unique electronic properties of 4-Cyano-2-(difluoromethyl)-3-nitropyridine-6-sulfonyl Chloride make it a valuable component in the design of functional materials. Recent studies have explored its use in the synthesis of conducting polymers and advanced coatings, where its ability to participate in cross-coupling reactions is highly advantageous.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine derivative followed by successive substitutions to introduce the cyano, difluoromethyl, nitro, and sulfonyl chloride groups. Modern synthetic methodologies, including microwave-assisted synthesis and catalytic processes, have significantly improved the efficiency and yield of these reactions.

In conclusion, 4-Cyano-2-(difluoromethyl)-3-nitropyridine-6-sulfonyl Chloride (CAS No. 1806849-99-9) is a versatile compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structure and reactivity continue to drive innovative research efforts, positioning it as a key player in the development of next-generation chemical compounds.